Cas no 168128-27-6 ((2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide)

• Product Name: (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide
• CAS No: 168128-27-6
• MF: C₁₉H₂₃IN₂O
• MW: 422.303197145462
• CID: 1061887
• PubChem ID: 11112636
• Update Time: 2025-10-30

(2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide Chemical and Physical Properties

Names and Identifiers

• (2S)-1-Methyl-1-[N-(diphenylmethylene)]-2-hydroxymethylpyrrolidine, Hydrazonium Iodide
• [(2S)-1-(benzhydrylideneamino)-1-methylpyrrolidin-1-ium-2-yl]methanol:iodide
• 168128-27-6
• DTXSID20455619
• [(2S)-1-(benzhydrylideneamino)-1-methylpyrrolidin-1-ium-2-yl]methanol;iodide
• (2S)-1-[(Diphenylmethylidene)amino]-2-(hydroxymethyl)-1-methylpyrrolidin-1-ium iodide
• (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide

• Inchi： 1S/C19H23N2O.HI/c1-21(14-8-13-18(21)15-22)20-19(16-9-4-2-5-10-16)17-11-6-3-7-12-17;/h2-7,9-12,18,22H,8,13-15H2,1H3;1H/q+1;/p-1/t18-,21?;/m0./s1
• InChI Key： SEFOZSLXHJNIQH-YKIRIDQTSA-M
• SMILES： [I-].OC[C@@H]1CCC[N+]1(C)/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.08551g/mol
• Monoisotopic Mass: 422.08551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide

Recent Advances in the Application of (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide (CAS: 168128-27-6) in Chemical Biology and Pharmaceutical Research

In recent years, the compound (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide (CAS: 168128-27-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its unique structural features, has demonstrated promising applications in asymmetric synthesis, medicinal chemistry, and drug discovery. The compound's ability to act as a versatile intermediate in the synthesis of complex bioactive molecules has positioned it as a valuable tool for researchers.

Recent studies have explored the role of (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide in the development of novel therapeutic agents. Its structural framework, which includes a chiral center and a hydrazonium iodide moiety, allows for the efficient construction of pharmacophores with enhanced stereoselectivity. Researchers have successfully utilized this compound in the synthesis of potential inhibitors targeting key enzymes involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's reactivity and stability under various reaction conditions make it particularly attractive for multi-step synthetic routes.

One of the most notable advancements involves the application of (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide in the development of small molecule modulators of protein-protein interactions (PPIs). PPIs play a critical role in numerous biological processes, and their dysregulation is often associated with disease states. The compound's ability to introduce stereochemical complexity into PPI inhibitors has been demonstrated in several recent studies, highlighting its potential in addressing challenging drug targets. Furthermore, its use in the synthesis of peptidomimetics has opened new avenues for the development of orally bioavailable therapeutics.

In addition to its applications in drug discovery, (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide has shown promise in the field of chemical biology as a tool for studying biological systems. Researchers have employed this compound in the design of activity-based probes and molecular tags, enabling the visualization and characterization of enzymatic activities in complex biological samples. The compound's compatibility with various labeling strategies and its ability to maintain biological activity when incorporated into larger structures make it a versatile reagent for chemical biology applications.

Recent synthetic methodology developments have further expanded the utility of (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide. Novel catalytic systems and reaction conditions have been reported that enhance the efficiency and selectivity of transformations involving this compound. These advancements have not only improved access to the compound itself but have also facilitated its incorporation into more complex molecular architectures. The development of greener synthetic approaches using this intermediate aligns with the growing emphasis on sustainable chemistry in pharmaceutical research.

Looking forward, the unique properties of (2S)-1-Methyl-1-N-(diphenylmethylene)-2-hydroxymethylpyrrolidine, Hydrazonium Iodide suggest continued relevance in chemical biology and drug discovery efforts. Ongoing research is exploring its potential in emerging areas such as targeted protein degradation and covalent inhibitor design. As synthetic methodologies continue to evolve and our understanding of its reactivity deepens, this compound is likely to remain an important building block in the development of next-generation therapeutics and chemical tools.